1-{[(4-Bromophenyl)sulfanyl]methyl}cyclopentan-1-ol

• IUPAC Name: 1-[(4-bromophenyl)sulfanylmethyl]cyclopentan-1-ol
• InChI: InChI=1S/C12H15BrOS/c13-10-3-5-11(6-4-10)15-9-12(14)7-1-2-8-12/h3-6,14H,1-2,7-9H2
• InChI Key: ZFCGOQLKRMYKBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CSC2=CC=C(C=C2)Br)O
• Molecular Formula: C12H15BrOS
• Molecular Weight: 287.22 g/mol

Description

1-{[(4-Bromophenyl)sulfanyl]methyl}cyclopentan-1-ol, commonly referred to as 4-bromo-cyclopentanol (4-BCP), is a novel compound with a wide range of potential applications in the fields of science and engineering. It is a highly functionalized, brominated cyclopentanol, and its unique structure has enabled it to be used in a variety of synthetic pathways. 4-BCP is synthesized from the reaction of 4-bromophenol and thiophenol, and it has been used in the synthesis of several other compounds, including polymersization catalysts, polymers, and polymeric materials. In addition, 4-BCP has been studied for its potential applications in the fields of medicinal chemistry and drug delivery.

Scientific Research Applications

Synthesis and Characterization

• Stereoselective Synthesis : Scalable synthesis and isolation of stereoisomers related to the compound have been developed, demonstrating the importance of such methods in creating S1P1 receptor agonists. This indicates the potential of "1-{[(4-Bromophenyl)sulfanyl]methyl}cyclopentan-1-ol" in the synthesis of bioactive molecules (Wallace et al., 2009).
• Catalysis in Organic Synthesis : The compound's structural motifs are relevant in catalysis, as seen in studies where related structures are used in palladium-catalyzed reactions, such as the Heck reaction and Sonogashira cross-coupling, to synthesize complex organic molecules (Feuerstein et al., 2006).

Chemical Properties and Reactions

• Chemical Oxidation : Studies on β-hydroxy-sulfides, structurally similar to the target compound, reveal the potential for selective oxidation reactions, providing insights into the chemical reactivity and potential applications in synthetic organic chemistry (Donnici et al., 2003).
• Molecular Structure Analysis : Research on molecules containing 4-bromophenyl groups and cyclopentane rings, similar to the query compound, focuses on understanding molecular conformations and interactions, which are crucial for designing molecules with desired properties (Mague et al., 2014).